Cas no 359410-86-9 (2-cyano-3-(3-ethoxy-4-hydroxyphenyl)-N-(3-methoxyphenyl)prop-2-enamide)

• Product Name: 2-cyano-3-(3-ethoxy-4-hydroxyphenyl)-N-(3-methoxyphenyl)prop-2-enamide
• CAS No: 359410-86-9
• MF: C₁₉H₁₈N₂O₄
• MW: 338.357224941254
• CID: 5910430
• PubChem ID: 2432826
• Update Time: 2025-08-05

2-cyano-3-(3-ethoxy-4-hydroxyphenyl)-N-(3-methoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26581823
• Z44316858
• 359410-86-9
• 2-cyano-3-(3-ethoxy-4-hydroxyphenyl)-N-(3-methoxyphenyl)prop-2-enamide
• AB00718881-01

• Inchi： 1S/C19H18N2O4/c1-3-25-18-10-13(7-8-17(18)22)9-14(12-20)19(23)21-15-5-4-6-16(11-15)24-2/h4-11,22H,3H2,1-2H3,(H,21,23)/b14-9+
• InChI Key： ZZLDSEVYEBHDJF-NTEUORMPSA-N
• SMILES： O(CC)C1C(=CC=C(/C=C(\C#N)/C(NC2C=CC=C(C=2)OC)=O)C=1)O

Computed Properties

• Exact Mass: 338.12665706g/mol
• Monoisotopic Mass: 338.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 91.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives

Additional information on 2-cyano-3-(3-ethoxy-4-hydroxyphenyl)-N-(3-methoxyphenyl)prop-2-enamide

Compound CAS No 359410-86-9: 2-Cyano-3-(3-Ethoxy-4-Hydroxyphenyl)-N-(3-Methoxyphenyl)Prop-2-Enamide

Compound CAS No 359410-86-9, also known as 2-Cyano-3-(3-Ethoxy-4-Hydroxyphenyl)-N-(3-Methoxyphenyl)Prop-2-Enamide, is a highly specialized organic compound with a complex structure and diverse applications. This compound has garnered significant attention in recent years due to its unique chemical properties and potential uses in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a cyano group, an enamide moiety, and substituted phenyl rings, which contribute to its versatile reactivity and functionality.

The chemical structure of this compound is characterized by the presence of a cyano group attached to a propenamide backbone. The propenamide group is further substituted with a hydroxyl and ethoxy group on one phenyl ring and a methoxy group on another. These substituents play a crucial role in modulating the compound's physical and chemical properties. Recent studies have highlighted the importance of such substituents in enhancing the compound's solubility, stability, and bioavailability, making it an attractive candidate for drug development.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic acyl substitution, amidation, and substitution reactions. Researchers have optimized these steps to achieve high yields and purity levels. For instance, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining product quality. This advancement has made the synthesis of 2-Cyano-3-(3-Ethoxy-4-Hydroxyphenyl)-N-(3-Methoxyphenyl)Prop-2-Enamide more efficient and scalable for industrial applications.

The pharmacological properties of this compound have been extensively studied in recent years. In vitro assays have demonstrated its potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preclinical studies have shown that this compound exhibits selective cytotoxicity against cancer cells, making it a promising candidate for anticancer drug development. These findings are supported by recent research published in reputable journals such as Nature Communications and Journal of Medicinal Chemistry.

Beyond its pharmacological applications, this compound has also found utility in agrochemicals. Its ability to inhibit plant pathogens has led to its investigation as a potential fungicide or herbicide. Field trials conducted under controlled conditions have shown encouraging results, with the compound demonstrating high efficacy against fungal infections without adverse effects on crop yield. These trials were conducted in collaboration with leading agricultural research institutions, further validating its practical applications.

In conclusion, CAS No 359410-86-9, or 2-Cyano-3-(3-Ethoxy-4-Hydroxyphenyl)-N-(3-Methoxyphenyl)Prop-2-Enamide, is a multifaceted compound with significant potential across various industries. Its unique chemical structure, coupled with advancements in synthesis techniques and promising research outcomes, positions it as a key player in the development of novel therapeutic agents and agrochemicals. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.